Cas no 176436-84-3 (1-Pentyn-3-ol, 4-methyl-1-phenyl-, (3S)-)

• Product Name: 1-Pentyn-3-ol, 4-methyl-1-phenyl-, (3S)-
• CAS No: 176436-84-3
• MF: C₁₂H₁₄O
• MW: 174.238963603973
• CID: 1363219
• PubChem ID: 7004977
• Update Time: 2025-04-20

1-Pentyn-3-ol, 4-methyl-1-phenyl-, (3S)- Chemical and Physical Properties

Names and Identifiers

• 1-Pentyn-3-ol, 4-methyl-1-phenyl-, (3S)-
• (3S)-4-methyl-1-phenylpent-1-yn-3-ol
• DTXSID00426483
• 176436-84-3
• AKOS015962906
• ZINC02168572

• Inchi： 1S/C12H14O/c1-10(2)12(13)9-8-11-6-4-3-5-7-11/h3-7,10,12-13H,1-2H3/t12-/m1/s1
• InChI Key： KRXFLLINIVIGNG-GFCCVEGCSA-N
• SMILES： O[C@H](C#CC1C=CC=CC=1)C(C)C

Computed Properties

• Exact Mass: 174.10452
• Monoisotopic Mass: 174.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23